Cas no 1396868-41-9 (1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one)

• Product Name: 1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one
• CAS No: 1396868-41-9
• MF: C₂₀H₂₇N₃O₂
• MW: 341.447284936905
• CID: 5977287
• PubChem ID: 71783023
• Update Time: 2025-05-21

1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one
• 1-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-2-(1-methylindol-3-yl)ethanone
• VU0529634-1
• 1-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-2-(1-methyl-1H-indol-3-yl)ethan-1-one
• 1-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone
• 1396868-41-9
• F6031-0278
• AKOS024529237

• Inchi： 1S/C20H27N3O2/c1-21-12-17(16-4-2-3-5-18(16)21)20(25)14-23-10-8-22(9-11-23)13-19(24)15-6-7-15/h2-5,12,15,19,24H,6-11,13-14H2,1H3
• InChI Key： UEDBRTRXZADHDJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC(C2CC2)O)CC1)C(=O)C1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 341.21032711g/mol
• Monoisotopic Mass: 341.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.7Ų

Additional information on 1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one

Chemical Profile of 1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one (CAS No. 1396868-41-9)

1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1396868-41-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both piperazine and indole moieties, which are well-documented for their diverse pharmacological activities. The structural features of this molecule, particularly the 2-cyclopropyl-2-hydroxyethyl substituent and the 1-methyl-1H-indol-3-yl group, contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 1-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl-2-(1-methyl-1H-indol-3-yl)ethan-1-one involve meticulous attention to reaction conditions and purification techniques to ensure high yield and purity. The presence of the piperazine ring, a well-known pharmacophore, suggests potential interactions with various biological targets, including neurotransmitter receptors and ion channels. This is particularly relevant in the context of central nervous system (CNS) disorders, where piperazine derivatives have been extensively studied for their therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. The 1-methylindole moiety, a derivative of tryptophan, is known for its role in modulating serotoninergic pathways, which are implicated in mood regulation, pain perception, and cognitive functions. The combination of these structural elements in 1-(4-(2-cyclopropyl)-2-hydroxyethyl)piperazinyl)-2-(3-methylindolyl)ethanone makes it a promising candidate for further investigation in drug discovery programs targeting neurological and psychiatric disorders.

In vitro studies have begun to explore the interactions of this compound with relevant biological targets. Initial research suggests that it may exhibit inhibitory effects on certain enzymes and receptors, although more comprehensive studies are needed to elucidate its full spectrum of activity. The hydroxyethyl group at the piperazine ring may influence solubility and metabolic stability, factors that are critical for drug bioavailability and efficacy. Additionally, the cyclopropyl substituent could contribute to selective binding interactions by introducing steric constraints that enhance target specificity.

The field of medicinal chemistry has seen significant interest in indole derivatives due to their broad range of biological activities. The (1-methylindol-3-yl) group in this molecule is particularly noteworthy, as it has been associated with compounds that modulate immune responses and inflammation. Given the growing recognition of neuroinflammatory processes in conditions such as Alzheimer's disease and Parkinson's disease, this compound may offer therapeutic benefits beyond traditional CNS applications. Further exploration into its potential as an immunomodulatory agent could open new avenues for treatment strategies.

One of the most compelling aspects of 1396868_41_9 is its potential for structural diversification. By modifying either the piperazine or indole components, chemists can generate a library of analogs with tailored pharmacological profiles. This flexibility is essential for optimizing drug candidates during preclinical development. High-throughput screening (HTS) techniques combined with structure-based drug design approaches could accelerate the identification of lead compounds derived from this scaffold.

The synthesis pathway for (4-(2-cyclopropyl)-2-hydroxyethyl)piperazinyl)(3-methylindol-l(3H))ethanone involves multi-step organic transformations that require careful optimization to minimize side reactions. Advances in catalytic methods have improved the efficiency of these processes, allowing for scalable production. Additionally, green chemistry principles are being increasingly applied to reduce environmental impact during synthesis, ensuring sustainable practices in pharmaceutical manufacturing.

Evaluation of metabolic stability is another critical parameter in drug development. Studies using liver microsomes or hepatocytes have provided insights into how this compound is processed within biological systems. Understanding its degradation pathways helps predict potential drug-drug interactions and long-term safety profiles. Furthermore, kinetic studies can inform dosing regimens to maximize therapeutic efficacy while minimizing adverse effects.

The role of computational modeling has become indispensable in modern drug discovery. Molecular docking simulations can predict binding affinities between 1396868_41_9 and target proteins with high accuracy. These virtual screening methods complement experimental approaches by rapidly identifying promising candidates for further validation. Integrating machine learning algorithms enhances predictive power by leveraging large datasets generated from previous studies.

Preclinical studies are essential before transitioning to human trials but require careful ethical considerations regarding animal testing protocols used under Good Laboratory Practice (GLP) guidelines). These investigations aim not only to assess acute toxicity but also chronic effects on organ systems such as the liver or kidneys). Preliminary findings suggest that while some toxicity may be observed at high doses), lower concentrations appear well-tolerated), making it a viable candidate for further development).

The future direction for research on this compound lies in exploring its mechanism(s)of action across multiple therapeutic domains). Its dual involvement with both serotonergic pathways )and potentially dopaminergic systems )positions it uniquely among existing pharmaceutical agents). Longitudinal clinical trials will be necessary before definitive conclusions can be drawn about clinical utility), but early results remain encouraging enough )to warrant continued investment into understanding how best harnessing these properties translates into tangible benefits).